Cas no 1805468-88-5 (2,5-Bis(trifluoromethyl)-4-formylmandelic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-4-formylmandelic acid
• CAS No: 1805468-88-5
• MF: C₁₁H₆F₆O₄
• MW: 316.153364658356
• CID: 4796847
• Update Time: 2025-05-21

2,5-Bis(trifluoromethyl)-4-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-formylmandelic acid

• Inchi： 1S/C11H6F6O4/c12-10(13,14)6-2-5(8(19)9(20)21)7(11(15,16)17)1-4(6)3-18/h1-3,8,19H,(H,20,21)
• InChI Key： YXUVCICTQPXVQT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(C(F)(F)F)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 2,5-Bis(trifluoromethyl)-4-formylmandelic acid

Introduction to 2,5-Bis(trifluoromethyl)-4-formylmandelic Acid (CAS No. 1805468-88-5)

2,5-Bis(trifluoromethyl)-4-formylmandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805468-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of α-hydroxy acid derivatives, featuring a unique structural framework that includes multiple trifluoromethyl (CF₃) groups and a formyl (CHO) functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The trifluoromethyl group is a key feature in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. In the case of 2,5-Bis(trifluoromethyl)-4-formylmandelic acid, the dual substitution at the 2- and 5-positions by CF₃ groups significantly influences its electronic and steric environment. This modification can lead to increased resistance to enzymatic degradation and improved pharmacokinetic profiles, which are critical factors in drug design.

The formylmandelic acid moiety provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules. This functionality is often utilized in the construction of peptidomimetics, heterocyclic compounds, and other pharmacophores that target specific biological pathways. The combination of these structural elements makes 2,5-Bis(trifluoromethyl)-4-formylmandelic acid a versatile intermediate in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in achieving therapeutic efficacy. Studies have demonstrated that fluorine atoms can influence both the physical-chemical properties and biological activity of molecules. For instance, the introduction of fluorine can alter electron distribution, leading to enhanced interactions with proteins or enzymes. The presence of multiple CF₃ groups in 2,5-Bis(trifluoromethyl)-4-formylmandelic acid may contribute to stronger binding affinities and improved pharmacological properties compared to its unsubstituted counterparts.

In addition to its potential as a building block for drug development, 2,5-Bis(trifluoromethyl)-4-formylmandelic acid has been explored in various research contexts. One notable area is its application in the synthesis of fluorinated analogs of known bioactive compounds. By modifying existing structures with trifluoromethyl groups, researchers can generate derivatives with enhanced potency or selectivity. This approach has been particularly successful in the development of antiviral and anticancer agents.

The formyl group in 2,5-Bis(trifluoromethyl)-4-formylmandelic acid also serves as a versatile handle for conjugation reactions. It can be converted into other functional groups such as amides, esters, or alcohols through standard organic transformations. These modifications allow for the creation of complex molecular architectures that can interact with biological targets in novel ways. For example, amide linkages are commonly used in peptide mimetics, while ester functionalities are often employed in prodrug strategies.

Current research efforts are focused on leveraging the unique properties of fluorinated compounds like 2,5-Bis(trifluoromethyl)-4-formylmandelic acid to address unmet medical needs. One promising area is the development of fluorinated inhibitors for enzymes involved in inflammatory pathways. Such inhibitors could offer therapeutic benefits by modulating immune responses without causing significant side effects. The structural features of this compound make it an attractive candidate for designing molecules with high specificity and low toxicity.

Another emerging application is in the field of radiopharmaceuticals. Fluorine-18 labeled compounds are widely used in positron emission tomography (PET) imaging due to their favorable nuclear properties and biocompatibility. The synthetic versatility of 2,5-Bis(trifluoromethyl)-4-formylmandelic acid allows for the facile introduction of fluorine atoms at strategic positions within a molecule. This capability could facilitate the development of novel PET tracers for diagnostic purposes.

The impact of computational chemistry on drug design has also contributed to the growing interest in compounds like 2,5-Bis(trifluoromethyl)-4-formylmandelic acid. Advanced computational methods enable researchers to predict how structural modifications will affect biological activity without extensive experimental screening. This approach accelerates the discovery process by identifying promising candidates early in the development pipeline.

In conclusion,2,5-Bis(trifluoromethyl)-4-formylmandelic acid (CAS No. 1805468-88-5) represents a valuable asset in pharmaceutical research due to its unique structural features and synthetic flexibility。 Its potential applications span across multiple therapeutic areas，including anti-inflammatory，anticancer，and diagnostic imaging。 As our understanding of fluorinated chemistry continues to evolve，compounds like this one will undoubtedly play an increasingly important role in shaping future treatments。